Cas no 57595-69-4 (1H-Benz[g]indazole-7,8-diol, 4,5-dihydro-1-phenyl-)

• Product Name: 1H-Benz[g]indazole-7,8-diol, 4,5-dihydro-1-phenyl-
• CAS No: 57595-69-4
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• CID: 344858
• PubChem ID: 136227054
• Update Time: 2025-04-19

1H-Benz[g]indazole-7,8-diol, 4,5-dihydro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benz[g]indazole-7,8-diol, 4,5-dihydro-1-phenyl-
• 8-hydroxy-1-phenyl-4,5-dihydro-2H-benzo[g]indazol-7-one
• DTXSID00852849
• 8-Hydroxy-1-phenyl-1,2,4,5-tetrahydro-7H-benzo[g]indazol-7-one
• CHEMBL3273886
• 57595-69-4

• Inchi： 1S/C17H14N2O2/c20-15-8-11-6-7-12-10-18-19(13-4-2-1-3-5-13)17(12)14(11)9-16(15)21/h1-5,8-10,20-21H,6-7H2
• InChI Key： XWVWWDYNSZGBNY-UHFFFAOYSA-N
• SMILES： OC1C(=CC2=C(C=1)C1=C(C=NN1C1C=CC=CC=1)CC2)O

Computed Properties

• Exact Mass: 278.10562
• Monoisotopic Mass: 278.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• PSA: 58.28